Cas no 592-98-3 (3-Octene)

3-Octene structure

Product Name:3-Octene

CAS No:592-98-3

Molecular Formula:C₈H₁₆

Molecular Weight:112.21264

CID:375241

PubChem ID:638228

3-Octene Properties

Names and Identifiers

- 3-Octene
- Oct-3-ene
- NSC 95418
- (3E)-3-Octene
- EINECS 238-990-3
- O0134
- EC 246-920-8
- (3E)-oct-3-ene
- DTXSID90872995
- AKOS015916273
- Octene (all isomers)
- trans-3-Octene
- (E)-3-C8H16
- J-008563
- EINECS 246-920-8
- 14919-01-8
- NSC95418
- UNII-BY37UED16B
- CHEBI:167526
- InChI=1/C8H16/c1-3-5-7-8-6-4-2/h5,7H,3-4,6,8H2,1-2H3/b7-5
- MFCD00039971
- (E)-3-Octene
- 3-octene, (3E)-
- UNII-2A4P9KO860
- NSC-95418
- 2A4P9KO860
- HSDB 5146
- trans-3-Octene, 98%
- Q27160872
- 3-Octene, (E)-
- EINECS 209-779-3
- (E)-Oct-3-ene
- 592-98-3
- CHEBI:88863
- .GAMMA.-TRANS-OCTENE
- NS00008142
- BY37UED16B
- J-006449
- +Expand
- InChIKey： YCTDZYMMFQCTEO-FNORWQNLSA-N
- Inchi： InChI=1S/C8H16/c1-3-5-7-8-6-4-2/h5,7H,3-4,6,8H2,1-2H3/b7-5+
- SMILES： CCCCC=CCC

Computed Properties

Exact Mass: 112.12528
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 4
Monoisotopic Mass: 112.125201
Heavy Atom Count: 8
Complexity: 53.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.6
Topological Polar Surface Area: 0

Experimental Properties

PSA: 0
Boiling Point: 120.9°Cat760mmHg
Flash Point: 15.1°C
Density: 0.727

3-Octene Related Literature

1. 1,3-Dipolar character of six-membered aromatic rings. Part 49. 3-Oxido-1-(4-pyridyl)pyridinium, 3-oxido-1-(2-pyridyl)pyridinium, 3-oxido-1-(quinoxolin-2-yl)pyridinium, 3-oxido-1-(5,6-diphenyl-1,2,4-triazin-3-yl)pyridinium, and 3-oxido-1-(5-phenyl-1,2,4-triazin-3-yl)pyridinium

Alan R. Katritzky,Anongrat Boonyarakvanich,Nicholas Dennis J. Chem. Soc. Perkin Trans. 1 1980 343
2. Double Diels–Alder reactions of coumalic acid with buta-1,3-dienes: a single-step synthesis of tricyclo[3,2,1,02,7]oct-3-ene derivatives

Takeshi Imagawa,Mituyosi Kawanisi,Keiiti Sisido J. Chem. Soc. D 1971 1292
3. The thermal isomerization of bicyclo[2,1,1]hex-2-ene and tricyclo[3,3,0,02,6]oct-3-ene

H. M. Frey,R. G. Hopkins J. Chem. Soc. B 1970 1410
4. Action of methyl-lithium on 8,8-dibromobicyclo[5,1,0]oct-3-ene. Preparation and reactions of some endo-tricyclo[3,2,1,02,4]octane derivatives

M. S. Baird,C. B. Reese J. Chem. Soc. Chem. Commun. 1972 523
5. Atmospheric oxidation mechanism and kinetics of 2-bromo-4,6-dinitroaniline by OH radicals – a theoretical study

M. Gnanaprakasam,G. Saranya,S. Bandaru,N. J. English,K. Senthilkumar Phys. Chem. Chem. Phys. 2019 21 21109
6. Action of methyl-lithium on 8,8-dibromobicyclo[5,1,0]oct-3-ene. Preparation and reactions of some endo-tricyclo[3,2,1,02,4]octane derivatives

M. S. Baird,C. B. Reese J. Chem. Soc. Chem. Commun. 1972 523
7. Dichotomies in microwave-assisted propargyl-isomerization–Claisen domino sequences dependent on base strengths

Daniel M. D'Souza,Wei-Wei Liao,Frank Rominger,Thomas J. J. Müller Org. Biomol. Chem. 2008 6 532
8. Dichotomies in microwave-assisted propargyl-isomerization–Claisen domino sequences dependent on base strengths

Daniel M. D'Souza,Wei-Wei Liao,Frank Rominger,Thomas J. J. Müller Org. Biomol. Chem. 2008 6 532
9. Four consecutive reactions in one pot: cascade formation of an unprecedented triphosphatricyclo[3.2.1.02,7]oct-3-ene

Steven Giese,Dániel Buzsáki,László Nyulászi,Christian Müller Chem. Commun. 2019 55 13812
10. 24. A general stereoselective synthesis of olefins

J. W. Cornforth,R. H. Cornforth,K. K. Mathew J. Chem. Soc. 1959 112

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